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*Abstract

This document provides detailed application notes and protocols for the safe handling and
storage of 2-Amino-5-phenylpentanoic acid (CAS No: 34993-02-7). The intended audience
for this document includes researchers, scientists, and drug development professionals. The
information compiled within this document is based on publicly available safety data sheets and
chemical properties information. Adherence to these guidelines is crucial for ensuring
laboratory safety and maintaining the integrity of the compound.

Introduction

2-Amino-5-phenylpentanoic acid, also known as 5-phenylnorvaline, is a non-proteinogenic
amino acid used in peptide synthesis and other biochemical research.[1] While not classified as
acutely toxic, it is an irritant and requires careful handling to minimize exposure and ensure a
safe laboratory environment. This document outlines the necessary precautions, personal
protective equipment (PPE), and storage conditions required for the safe use of this compound.

Hazard Identification and Safety Data
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2-Amino-5-phenylpentanoic acid is classified as an irritant. The primary hazards are skin,
eye, and respiratory irritation.[2][3] The signal word for this chemical is "Warning".[3]

Table 1: Hazard and Precautionary Statements
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GHS Classification

Code

Description

Hazard Statements

H315

Causes skin irritation.[2][3]

H319

Causes serious eye irritation.

H335

May cause respiratory

irritation.

Precautionary Statements

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp
ray.[4][5]

P264

Wash hands and skin

thoroughly after handling.[6]

P271

Use only outdoors or in a well-

ventilated area.[6]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[6]

P302+P352

IF ON SKIN: Wash with plenty

of water.

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[4]

P312

Call a POISON
CENTER/doctor if you feel

unwell.

P332+P313

If skin irritation occurs: Get

medical advice/attention.

P337+P313

If eye irritation persists: Get

medical advice/attention.
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Store in a well-ventilated
P403+P233 place. Keep container tightly

closed.

Dispose of contents/container
to a licensed hazardous-waste
disposal contractor or

P501 collection site except for empty
clean containers which can be
disposed of as non-hazardous

waste.[2]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

The following protocols are designed to minimize the risk of exposure to 2-Amino-5-
phenylpentanoic acid.

3.1. Engineering Controls

o Ventilation: Always handle 2-Amino-5-phenylpentanoic acid in a well-ventilated area. For
procedures that may generate dust, such as weighing or transferring the solid, a chemical
fume hood is required.[6]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.

3.2. Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedure
should be conducted to determine the appropriate level of PPE. The following are minimum
requirements:

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent
eye contact.[6]

e Skin Protection:
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o Gloves: Wear nitrile or other chemically resistant gloves. Inspect gloves for any tears or
punctures before use and change them frequently.

o Lab Coat: A full-length laboratory coat should be worn at all times.

» Respiratory Protection: For operations where dust generation is likely and engineering
controls are not sufficient, a NIOSH-approved respirator with a particulate filter is
recommended.

3.3. Handling Procedures

e Weighing: To minimize dust generation, weigh the compound in a fume hood on a tared
weigh boat or paper.

e Dissolving: When preparing solutions, add the solid 2-Amino-5-phenylpentanoic acid to
the solvent slowly to avoid splashing.

o General Hygiene: Avoid eating, drinking, or smoking in the laboratory.[6] Wash hands
thoroughly after handling the compound, even if gloves were worn.[6]

3.4. Spill and Emergency Procedures

e Minor Spills: For small spills of the solid, carefully sweep up the material, avoiding dust
generation, and place it in a sealed container for disposal. Clean the spill area with a suitable
solvent and then with soap and water.

e Major Spills: In the event of a large spill, evacuate the area and prevent entry. If it is safe to
do so, contain the spill. Contact the institution's environmental health and safety department
for cleanup.

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If irritation persists, seek medical attention.
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o Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek medical attention.

o Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Storage Procedures

Proper storage is essential to maintain the quality and stability of 2-Amino-5-phenylpentanoic
acid.

o Temperature: Store at room temperature.[4][7]

o Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) as the compound
may be air-sensitive.[1][4][7]

» Light: Keep the container in a dark place to avoid degradation from light.[4][7]
o Container: Store in a tightly sealed, properly labeled container.
» Location: Store in a dry, well-ventilated area away from incompatible materials.

Disposal

Dispose of 2-Amino-5-phenylpentanoic acid and its containers in accordance with local,
state, and federal regulations. It is recommended to use a licensed hazardous waste disposal
service.[2]

Diagrams
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Caption: Workflow for the safe handling of 2-Amino-5-phenylpentanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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